2,4-DIAMINO-6-HYDROXY-5-NITROSOPYRIMIDINE

Specification

• CAS No.: 2387-48-6
• Molecular Formula: C4H5N5O2
• Molecular Weight: 155.12 g/mol
• IUPAC Name: 2,4-diamino-5-nitroso-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C4H5N5O2/c5-2-1(9-11)3(10)8-4(6)7-2/h(H5,5,6,7,8,10)
• Standard InChI Key: HVMRLFSFHWCUCG-UHFFFAOYSA-N
• Isomeric SMILES: C1(=C(NC(=NC1=O)N)N)N=O
• SMILES: C1(=C(N=C(NC1=O)N)N)N=O
• Canonical SMILES: C1(=C(N=C(NC1=O)N)N)N=O

Introduction

2,4-Diamino-6-hydroxy-5-nitrosopyrimidine is a nitrogen-containing heterocyclic compound with significant potential in medicinal chemistry and pharmacology. Its chemical structure features a pyrimidine ring substituted with amino, hydroxyl, and nitroso groups, which contribute to its biological activity. The compound is identified by the CAS number 2387-48-6 and has a molecular formula of C₄H₅N₅O₂, with a molecular weight of approximately 155.12 g/mol.

Synthesis and Preparation

The synthesis of 2,4-diamino-6-hydroxy-5-nitrosopyrimidine typically involves multi-step organic reactions that may include the use of sodium methoxide as a reagent. Specific methods can vary based on desired purity and yield, but detailed protocols are often found in specialized chemical literature or patents.

Biological Activity and Research Findings

Research has demonstrated that 2,4-diamino-6-hydroxy-5-nitrosopyrimidine exhibits various biological effects, particularly in relation to its potential as an anti-inflammatory agent.

Mechanism of Action

Studies indicate that this compound can inhibit the formation of radical species associated with non-steroidal anti-inflammatory drug (NSAID) toxicity. For example, it has been shown to modulate mitochondrial respiratory chain activity and reduce intestinal permeability induced by NSAIDs like indomethacin.

Potential Therapeutic Applications

The compound is being explored for its potential as a therapeutic agent against conditions such as NSAID enteropathy, where it may mitigate gastrointestinal damage caused by these medications.

Safety and Handling

When handling 2,4-diamino-6-hydroxy-5-nitrosopyrimidine, standard laboratory safety protocols should be followed:

• Use personal protective equipment (PPE), including gloves and goggles.

• Work in a well-ventilated area or fume hood.

• Store the compound at ambient temperatures away from moisture.